Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

Narcotine, 2-thiophenecarboxylate structure
19613-02-6 structure
Product Name:Narcotine, 2-thiophenecarboxylate
CAS No:19613-02-6
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:1388010
PubChem ID:73456762

Narcotine, 2-thiophenecarboxylate Properties

Names and Identifiers

    • Narcotine, 2-thiophenecarboxylate
    • UGISWCQBEPENHX-URBRKQAFSA-N
    • EINECS 243-182-9
    • 19613-02-6
    • InChIKey: UGISWCQBEPENHX-URBRKQAFSA-N
    • Inchi: InChI=1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
    • SMILES: CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.C1=CSC(=C1)C(=O)O

Computed Properties

  • Exact Mass: 126.98539
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 541.14065261g/mol
  • Heavy Atom Count: 38
  • Complexity: 750
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 40.13

Narcotine, 2-thiophenecarboxylate Related Literature

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chemnorm.com
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica